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Photostability of Tranilast: Key Research Data

The table below summarizes findings from studies that have investigated the stability of tranilast upon light

exposure.

Formulation /
Complex

Light Exposure
Conditions

Key Stability Findings Citation

Pure Tranilast

Cocrystal with Urea

Cocrystal with

Nicotinamide

Salt with Cytosine

Fluorescent lamp
irradiation for 96
hours

Fluorescent lamp
irradiation for 96
hours

Fluorescent lamp
irradiation for 96
hours

Fluorescent lamp
irradiation for 96
hours

79.5% of tranilast remained [1]

92.9% of tranilast remained [1]

88.5% of tranilast remained [1]

86.2% of tranilast remained [1]
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Formulation / Light Exposure
Complex Conditions
Crystalline Solid UVA/B irradiation

Dispersion (CSDITL) (250 W/m2)

Solution & UVA/B irradiation
Amorphous Forms (250 W/m2)

FAQs and Troubleshooting

Key Stability Findings Citation

Showed high photostability; solution and
amorphous forms were highly
photodegradable [2]

Found to be "highly photodegradable” [2]

Here are answers to common questions and issues you might encounter:

e FAQ 1: Is tranilast sodium sensitive to light?

o Answer: Yes. While direct data on the sodium salt is sparse, the core tranilast molecule is
definitively photosensitive. Research shows that pure tranilast can degrade under fluorescent
and UV light [1] [2]. Therefore, it is prudent to treat tranilast sodium as light-sensitive in

laboratory settings.

e FAQ 2: What are the best practices for handling tranilast to ensure stability?

o Answer: The evidence points to several key strategies:

= Use Opaque Containers: Store the powder and any prepared solutions in amber vials or
containers to shield contents from light.

= Minimize Light Exposure: Keep the compound in the dark as much as possible.
Perform experiments under minimal lighting or use light sources that are less damaging.

= Consider Formulation: The research strongly indicates that formulating tranilast into
specific solid forms (like cocrystals, salts, or crystalline solid dispersions) can significantly
enhance its photostability compared to the pure form or solutions [1] [2].

e Troubleshooting Guide: Suspected Photodegradation in Experiments

o Problem: Inconsistent experimental results, such as reduced efficacy or unexpected analytical

readings.

o Potential Cause: Photodegradation of tranilast sodium, leading to a lower-than-expected
concentration or the presence of degradation products.

o Solution:
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= Audit Handling Procedures: Review your lab's workflow to identify points where the
compound is exposed to light for extended periods.
= Check Storage: Confirm that the material is stored in amber vials and that stock

solutions are protected from light.
= Analyze Purity: Use analytical methods (like HPLC) to check the purity of the compound
after storage or handling to confirm degradation [3].

Experimental Protocol: Assessing Photostability

You can adapt the following research methodology to evaluate the photostability of your tranilast sodium

samples in-house.
Workflow for Photostability Testing

The following diagram outlines the key steps in a photostability assessment protocol.
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Compare Results
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Detailed Methodology:

e Sample Preparation:

o Prepare a solution of your tranilast sodium sample in an appropriate solvent (e.g., ethanol,

buffer) [3].
o Note: The dissolution behavior and stability can vary between the free acid and salt forms.

Document the solvent and concentration used.
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e Experimental Setup:

o Divide the solution into multiple aliquots in clear glass vials.

o Keep one set of aliquots as a control group. These must be protected from light, ideally by
storing them in amber vials or wrapping them in aluminum foil [1].

o Expose the other set (test group) to the specific light source of interest. In a standard lab
setting, this could be ambient fluorescent lighting. For accelerated testing, a controlled UV light
cabinet may be used [2].

¢ Analysis and Quantification:

o At predetermined time points (e.g., 24, 48, 96 hours), analyze both the exposed and protected
samples.

o A suitable method for quantification is a validated spectrofluorimetric approach, as described in
the literature [3]. This method is based on the quenching of acriflavine fluorescence by tranilast,
allowing for sensitive measurement of its concentration.

o Alternatively, High-Performance Liquid Chromatography (HPLC) is the standard technique for
separating and quantifying the parent compound from its degradation products [3].

Key Takeaways and Recommendations

¢ Assume Photosensitivity: Proactively protect tranilast sodium from light during storage and
experiments.

e Formulation is Key: If you are developing a formulation, explore options like creating cocrystals to
intrinsically improve the compound's photostability.

e Validate Stability: For critical research, establish your own photostability data for the specific form of
tranilast sodium and under your lab's conditions using the protocols above.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Approach of Cocrystallization to Improve the Solubility and... | CoLab [colab.ws]

2. Novel crystalline solid dispersion of tranilast with high photostability ... [pubmed.ncbi.nlm.nih.gov]

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://colab.ws/articles/10.1021%2Fcg400518w
https://pubmed.ncbi.nlm.nih.gov/20038453/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9361924/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9361924/
https://www.smolecule.com/products/s001606?utm_src=pdf-body
https://www.smolecule.com/products/s001606?utm_src=pdf-body
https://www.smolecule.com/products/s001606?utm_src=pdf-custom-synthesis
https://colab.ws/articles/10.1021%2Fcg400518w
https://pubmed.ncbi.nlm.nih.gov/20038453/
https://www.smolecule.com/products/s001606?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

3. Utility of a novel turn-off fluorescence probe for the determination of... [pmc.ncbi.nim.nih.gov]

To cite this document: Smolecule. [Tranilast sodium stability under fluorescent light exposure].
Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b001606#tranilast-sodium-stability-under-fluorescent-light-

exposure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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